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Compound of Interest

Compound Name: 2-Ethylhexyl propionate

Cat. No.: B107753

An In-depth Technical Guide to the Synthesis of 2-Ethylhexyl Propionate from Propanoic Acid
and 2-Ethylhexanol

Introduction

2-Ethylhexyl propionate is an ester widely utilized in the fragrance, cosmetic, and polymer
industries. It is valued for its pleasant, fruity odor and its properties as a solvent and plasticizer.
[1][2] This technical guide provides a comprehensive overview of the synthesis of 2-ethylhexyl
propionate from propanoic acid and 2-ethylhexanol via Fischer-Speier esterification. The
document is intended for researchers, scientists, and professionals in drug development and
chemical synthesis, offering detailed experimental protocols, quantitative data, and
visualizations of the core chemical processes.

Reaction Overview

The synthesis of 2-ethylhexyl propionate is achieved through the acid-catalyzed esterification
of propanoic acid with 2-ethylhexanol. This reaction, known as Fischer-Speier esterification, is
a reversible process where a carboxylic acid and an alcohol react to form an ester and water.

[3]
Chemical Equation:

CH3CH2COOH + CH3(CH2)sCH(C2Hs5)CH20H = CH3CH2COO(CH2)CH(C2zHs)(CH2)sCHs +
H20
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(Propanoic Acid) + (2-Ethylhexanol) = (2-Ethylhexyl Propionate) + (Water)

The reaction is typically slow and requires a catalyst, commonly a strong acid such as sulfuric
acid, to proceed at a reasonable rate.[3][4] The reversible nature of the reaction necessitates
strategies to drive the equilibrium towards the product side, such as using an excess of one

reactant or removing water as it is formed.[3][5]

Reaction Mechanism

The Fischer esterification proceeds through a series of steps involving protonation of the
carboxylic acid, nucleophilic attack by the alcohol, proton transfer, and subsequent elimination

of water to form the ester.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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